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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B15559781 Get Quote

Veratraldehyde-d3: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for Veratraldehyde. Veratraldehyde-d3 is the deuterated form of Veratraldehyde.

The safety information presented here is based on the non-deuterated compound and should

be considered broadly applicable to Veratraldehyde-d3, as isotopic labeling is not expected to

significantly alter its chemical hazards. However, a specific Safety Data Sheet (SDS) for

Veratraldehyde-d3 should always be consulted if available.

Executive Summary
Veratraldehyde (3,4-dimethoxybenzaldehyde) is an organic compound widely utilized as a

flavorant, odorant, and an intermediate in the synthesis of pharmaceuticals.[1][2][3] This guide

consolidates critical safety information and handling protocols to ensure its safe use in a

laboratory setting. It covers hazard classifications, protective measures, emergency

procedures, and physical and chemical properties. All personnel handling this chemical must

be familiar with its potential hazards and follow the recommended safety precautions.

Hazard Identification and Classification
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Veratraldehyde is classified as harmful and an irritant. The following tables summarize its GHS

classification and associated hazard statements.

Table 1: GHS Hazard Classification

Classification Category Hazard Statement Code

Acute Toxicity, Oral 4 H302

Skin Irritation 2 H315

Eye Irritation 2A H319

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory irritation) H335

Sources:[4][5][6]

Table 2: Hazard Statements (H-Statements)

Code Statement

H302 Harmful if swallowed.[4][5][6]

H315 Causes skin irritation.[4][5]

H319 Causes serious eye irritation.[4][5]

H335 May cause respiratory irritation.[4][6]

Signal Word:Warning[4][5]

Hazard Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of Veratraldehyde is crucial for safe

handling and storage.
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Table 3: Physical and Chemical Properties

Property Value

Appearance
White to pale yellow or light peach crystalline

solid/powder.[1][7][8]

Odor Pleasant woody, vanilla-like odor.[1][3][9]

Molecular Formula C₉H₁₀O₃[4][7]

Molecular Weight 166.17 g/mol [8][10]

Melting Point 40-46 °C (104-115 °F)[2][9][10][11]

Boiling Point 281 °C (538 °F)[2][8][10]

Flash Point > 110 °C (> 230 °F) - closed cup[10][11][12]

Solubility
Sparingly soluble in water; soluble in ethanol,

ether, and organic solvents.[6][8][9]

Density ~1.11-1.15 g/cm³[8][9]

Handling and Storage Precautions
Proper handling and storage are essential to minimize exposure and ensure laboratory safety.

Safe Handling Protocol
Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

keep airborne levels below exposure limits.[4][10] Provide appropriate exhaust ventilation at

places where dust is formed.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][5][9] Safety

glasses with side-shields conforming to EN166 are recommended.

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[4] Wear a lab

coat or other protective clothing.[4][5][13]
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Respiratory Protection: If dust is generated, use an approved dust mask (e.g., N95) or

respirator.[4][10][13]

Hygiene Measures: Do not eat, drink, or smoke when using this product.[4][5] Wash hands

thoroughly after handling.[4] Wash contaminated clothing before reuse.[5]

General Handling: Avoid contact with skin and eyes. Avoid the formation and inhalation of

dust. Keep away from heat, sparks, and open flames.[9][10]

Storage Conditions
Container: Keep the container tightly closed and dry.[4][9][10]

Location: Store in a cool, dry, and well-ventilated place.[9][10]

Incompatible Materials: Store away from strong acids, strong bases, and strong oxidizing

agents.[4][12]

Conditions to Avoid: Avoid direct sunlight, extremely high or low temperatures, and sources

of ignition.[4][9] The substance is noted to be unstable on exposure to light.[4][12]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in case of accidental exposure.

Table 4: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://www.oxfordlabfinechem.com/msds/(V-09402)%20VERATRALDEHYDE.pdf
https://giantchemsolutions.com/wp-content/uploads/2022/10/MSDS-VERATRALDEHYDE-99.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://www.synerzine.com/docs/sds/W1794%20SDS%20(US-English).pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://www.synerzine.com/docs/sds/W1794%20SDS%20(US-English).pdf
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.oxfordlabfinechem.com/msds/(V-09402)%20VERATRALDEHYDE.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.oxfordlabfinechem.com/msds/(V-09402)%20VERATRALDEHYDE.pdf
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.oxfordlabfinechem.com/msds/(V-09402)%20VERATRALDEHYDE.pdf
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.chemtexusa.com/wp-content/uploads/2021/03/V1900_Veratraldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Ingestion

Rinse mouth with water.[4][5] Do NOT induce

vomiting.[4][10] Call a POISON CENTER or

doctor/physician if you feel unwell.[4][5]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention

if you feel unwell or if respiratory irritation

persists.[10][12]

Skin Contact

Wash off with soap and plenty of water.[5] Take

off contaminated clothing.[5] If skin irritation

occurs, get medical advice/attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[5] Remove contact lenses, if present and easy

to do. Continue rinsing.[4][5] If eye irritation

persists, get medical advice/attention.[4][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4][14]

Hazards from Combustion: Upon combustion, carbon oxides (CO, CO2) are formed.[4][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[12]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation and breathing vapors or dust. Keep unprotected persons away.[15]

Environmental Precautions: Do not let the product enter drains.
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Containment and Cleanup: Sweep up and shovel the material. Place in suitable, closed

containers for disposal. Ventilate the area and wash the spill site after material pickup is

complete.[15]

Toxicological Information
Table 5: Acute Toxicity Data

Route Species Value

Oral LD50 Rat 2000 mg/kg[10]

Dermal LD50 Rabbit > 5 g/kg[3]

Potential Health Effects:

Ingestion: Harmful if swallowed, may cause serious health hazards.[4]

Inhalation: May cause respiratory tract irritation.[4]

Skin: Causes skin irritation.[4]

Eyes: Causes serious eye irritation.[4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Waste should be sent to an approved waste disposal plant.[5]

Safe Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of a chemical like

Veratraldehyde-d3 in a laboratory setting.
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Caption: Workflow for Safe Chemical Handling in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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